Cas no 2386524-25-8 (benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate
• CAS No: 2386524-25-8
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5982810
• PubChem ID: 152576446
• Update Time: 2025-09-27

benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate
• EN300-22421487
• 2386524-25-8

• Inchi： 1S/C18H18BrNO2/c19-17-8-4-7-15(11-17)16-9-10-20(12-16)18(21)22-13-14-5-2-1-3-6-14/h1-8,11,16H,9-10,12-13H2
• InChI Key： YSOMYGYORADZIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate

Benzyl 3-(3-Bromophenyl)pyrrolidine-1-carboxylate (CAS No. 2386524-25-8): A Comprehensive Overview

Benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 2386524-25-8) is an organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine-carboxylate backbone and bromophenyl substituent, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for drug discovery and development.

The benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate structure combines a pyrrolidine ring with a benzyl carboxylate group and a 3-bromophenyl moiety. This arrangement provides opportunities for further functionalization, making it a sought-after compound in synthetic organic chemistry. Researchers often explore its potential in designing small-molecule inhibitors and ligands for biological targets, particularly in neurological and inflammatory disorders.

One of the key reasons for the growing interest in benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is its role in the development of central nervous system (CNS) therapeutics. The pyrrolidine scaffold is commonly found in drugs targeting neurotransmitter receptors, and the bromine atom offers a handle for further derivatization via cross-coupling reactions. This makes the compound a valuable asset in the search for novel neuromodulators and enzyme inhibitors.

In addition to its pharmaceutical applications, benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is also studied for its potential in material science. The aromatic and heterocyclic components of the molecule contribute to its stability and electronic properties, which can be exploited in the design of organic semiconductors and photocatalysts. Researchers are investigating its use in optoelectronic devices and energy storage systems.

The synthesis of benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including N-protection, aryl bromination, and esterification. These processes require careful optimization to achieve high yields and purity, which are critical for its applications in drug development. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, making it more accessible to researchers.

From a commercial perspective, the demand for benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is steadily increasing, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of academic and industrial laboratories. The compound is often listed in catalogs of fine chemicals and pharmaceutical intermediates, with purity grades tailored to specific research requirements.

For researchers working with benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its identity and purity before use in experiments.

Looking ahead, benzyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is expected to play a pivotal role in emerging areas of research, including fragment-based drug design and targeted protein degradation. Its structural flexibility and functional group compatibility make it a promising candidate for the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and innovation.